3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile

• IUPAC Name: 3-phenylsulfanylbenzo[b][1,6]naphthyridine-4-carbonitrile
• InChI: InChI=1S/C19H11N3S/c20-11-16-18-14(10-13-6-4-5-9-17(13)22-18)12-21-19(16)23-15-7-2-1-3-8-15/h1-10,12H
• InChI Key: GYGNTBSGPUFNTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C3=NC4=CC=CC=C4C=C3C=N2)C#N
• Molecular Formula: C19H11N3S
• DSSTOX Substance ID: DTXSID40355369
• Molecular Weight: 313.4 g/mol
• CAS RN: 370844-73-8

Description

3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile, also known as PBN, is a synthetic compound that has shown potential in scientific research. PBN is a heterocyclic compound that contains sulfur, nitrogen, and carbon in its chemical structure. The compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been shown to have anticancer properties, specifically against breast cancer cells. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has also been studied for its potential as an anti-inflammatory and antioxidant agent, which could have applications in the treatment of various diseases such as arthritis and cardiovascular disease. In biochemistry, 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has also been shown to have neuroprotective properties, which could have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile is not fully understood, but it is believed to involve the scavenging of free radicals and the inhibition of oxidative stress. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been shown to interact with ROS, preventing them from damaging cells and tissues. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has also been shown to activate various signaling pathways that are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, the inhibition of inflammation, and the induction of apoptosis in cancer cells. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has also been shown to have neuroprotective effects, reducing the damage caused by ischemia and traumatic brain injury. In addition, 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been shown to improve mitochondrial function, which could have applications in the treatment of various diseases such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile is its versatility in various fields of scientific research. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has been shown to have potential applications in medicinal chemistry, biochemistry, and pharmacology. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile is also relatively easy to synthesize and has been optimized for high yield and purity. However, one of the limitations of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile is its potential toxicity, which could limit its use in certain experiments. 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile has also been shown to have limited solubility in water, which could affect its bioavailability in vivo.

Future Directions

There are several future directions for 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile research, including the development of more potent and selective analogs, the investigation of the mechanism of action, and the evaluation of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile in animal models of disease. In medicinal chemistry, the development of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile analogs with improved anticancer properties could have significant implications for the treatment of breast cancer. In biochemistry, the investigation of the mechanism of action of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile could lead to the development of new therapies for oxidative stress-related diseases. In pharmacology, the evaluation of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile in animal models of disease could provide important insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile involves the reaction of 2-aminobenzonitrile with phenyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile. The synthesis method is relatively simple and has been optimized for high yield and purity.